1'-[2-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]acetyl]-6-oxospiro[3,4,8,8a-tetrahydro-2H-pyrrolo[2,1-b][1,3]thiazine-7,2'-pyrrolidine]-4-carboxamide

• IUPAC Name: 1'-[2-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]acetyl]-6-oxospiro[3,4,8,8a-tetrahydro-2H-pyrrolo[2,1-b][1,3]thiazine-7,2'-pyrrolidine]-4-carboxamide
• InChI: InChI=1S/C27H28Cl2N4O5S/c28-17-4-7-21(19(29)13-17)38-15-22(34)31-18-5-2-16(3-6-18)12-23(35)32-10-1-9-27(32)14-24-33(26(27)37)20(25(30)36)8-11-39-24/h2-7,13,20,24H,1,8-12,14-15H2,(H2,30,36)(H,31,34)
• InChI Key: HBLHLJXFIPCEMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC3N(C2=O)C(CCS3)C(=O)N)N(C1)C(=O)CC4=CC=C(C=C4)NC(=O)COC5=C(C=C(C=C5)Cl)Cl
• Molecular Formula: C27H28Cl2N4O5S
• Molecular Weight: 591.5 g/mol

Description

The compound 1’-[2-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]acetyl]-6-oxospiro[3,4,8,8a-tetrahydro-2H-pyrrolo[2,1-b][1,3]thiazine-7,2’-pyrrolidine]-4-carboxamide is a synthetic molecule featuring a spirocyclic architecture combining pyrrolidine, thiazine, and dichlorophenoxy pharmacophores. PubChem lists its stereochemistry as (2R,4’R,8a’R), which may influence binding specificity and metabolic stability .

Biological Activity

The compound 1'-[2-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]acetyl]-6-oxospiro[3,4,8,8a-tetrahydro-2H-pyrrolo[2,1-b][1,3]thiazine-7,2'-pyrrolidine]-4-carboxamide is a complex synthetic molecule with potential therapeutic applications. Its structure suggests multiple functional groups that may contribute to diverse biological activities.

Chemical Structure

The compound's IUPAC name reflects its intricate structure, which includes:

• A spirocyclic framework
• Multiple aromatic rings
• Functional groups such as carboxamide and dichlorophenoxy

Biological Activity Overview

Research into the biological activity of this compound is limited but shows promise in several areas:

Antioxidant Activity

Preliminary studies indicate that compounds with similar structures exhibit significant antioxidant properties. Antioxidants are crucial in mitigating oxidative stress in biological systems. For instance, related oxadiazole derivatives have demonstrated strong antioxidant capabilities through various assays such as CUPRAC (cupric acid-reducing antioxidant capacity) .

Enzyme Inhibition

The compound's structural features suggest potential enzyme inhibitory activity. Enzyme inhibition is a critical mechanism for many therapeutic agents. For example:

• Inhibitors targeting cholinesterases and glucosidases have been linked to managing conditions like diabetes and Alzheimer's disease.
• Similar compounds have shown effective inhibition of these enzymes, indicating potential for this compound as well .

Anticancer Properties

There is a growing interest in the anticancer potential of compounds with similar scaffolds. The anticancer activity of related molecules has been observed in various cancer cell lines. For instance:

• Studies have reported that certain derivatives induce apoptosis in pancreatic cancer cells (PANC-1), suggesting that the compound may also possess anticancer properties .

Study 1: Antioxidant and Enzyme Inhibition

A recent study demonstrated that a structurally related compound exhibited significant antioxidant activity and enzyme inhibition against glucosidase. This suggests that 1'-[2-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]acetyl]-6-oxospiro[3,4,8,8a-tetrahydro-2H-pyrrolo[2,1-b][1,3]thiazine-7,2'-pyrrolidine]-4-carboxamide could similarly influence oxidative stress and metabolic pathways .

Activity	Assay Method	Result
Antioxidant	CUPRAC	Significant activity
Enzyme Inhibition	Glucosidase Inhibition	Effective inhibition

Study 2: Anticancer Activity

Another study focused on the anticancer effects of related compounds showed promising results in inducing apoptosis in cancer cell lines. The mechanisms involved included activation of apoptotic signaling pathways and modulation of cell cycle progression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog Identification

Key analogs include:

• Spiro[pyrrolidine-2,7’-pyrrolo[2,1-b][1,3]thiazine] derivatives (e.g., compounds from and ).
• Benzothiazole-spiro hybrids (e.g., 8-(4-dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione) .
• Dichlorophenoxy-containing carboxamides (e.g., PubChem entries in ).

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Functional Groups	Known/Predicted Targets
Target Compound	Spiro[pyrrolidine-thiazine]	Dichlorophenoxy, carboxamide	Undetermined (in silico docking suggested kinase/GPCR interactions)
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	Spiro[decane-oxa-aza]	Benzothiazole, dimethylaminophenyl	Transcriptional regulators (hypothesized)
5-[(4-bromo-2-fluorophenyl)amino]-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzimidazole-6-carboxamide	Benzimidazole-carboxamide	Bromofluorophenyl, hydroxyethoxy	Tyrosine kinases (inferred from analogs)

Mechanistic and Pharmacological Insights

• The dichlorophenoxy group may confer anti-inflammatory or antimicrobial properties, as seen in herbicides and pharmaceuticals .
• Transcriptome and Docking Analysis: Park et al. (2023) demonstrated that structurally analogous compounds (e.g., oleanolic acid vs. hederagenin) share overlapping protein targets and transcriptomic responses . By extension, the target compound’s spiro-thiazine core may interact with kinases or GPCRs, similar to benzothiazole-spiro hybrids .